Cas no 2172212-18-7 (5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172212-18-7
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5934731
• PubChem ID: 165602092
• Update Time: 2025-05-20

5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594840
• 2172212-18-7

• Inchi： 1S/C12H19N3O2/c1-9(8-17-2)6-15-12(10-4-3-5-10)11(7-16)13-14-15/h7,9-10H,3-6,8H2,1-2H3
• InChI Key： AKVFUVJDUFVVQT-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(=C(C=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57Ų

Additional information on 5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde

5-Cyclobutyl-1-(3-Methoxy-2-Methylpropyl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound 5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172212-18-7) is a specialized organic molecule that has garnered attention in pharmaceutical and chemical research. This triazole-based aldehyde features a unique structural framework, combining a cyclobutyl group and a methoxy-2-methylpropyl substituent, which contribute to its distinct reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and drug discovery.

One of the key features of 5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde is its role as a building block in medicinal chemistry. The 1,2,3-triazole core is known for its stability and ability to participate in click chemistry, making it valuable for designing novel bioactive molecules. The presence of the aldehyde functional group further enhances its utility, allowing for diverse chemical transformations such as condensation reactions and nucleophilic additions. These properties make it a sought-after intermediate in the synthesis of potential therapeutic agents.

In recent years, the demand for triazole derivatives has surged, driven by their applications in drug development and material science. The 5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde stands out due to its balanced lipophilicity and steric profile, which are critical for optimizing drug-like properties. Researchers exploring small-molecule inhibitors or proteolysis-targeting chimeras (PROTACs) often consider this compound for its modularity and synthetic accessibility.

From a commercial perspective, the market for specialty chemicals like 5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde is expanding, particularly in regions with strong pharmaceutical and biotechnology sectors. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the growing need for high-purity intermediates. Its CAS number, 2172212-18-7, serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

The synthesis of 5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves multi-step organic reactions, including cycloaddition and functional group interconversions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and efficiency. These innovations align with the broader trend toward sustainable and scalable chemical processes, a hot topic in modern synthetic chemistry.

In conclusion, 5-cyclobutyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172212-18-7) represents a promising compound with significant potential in drug discovery and material science. Its unique structure, combined with its synthetic versatility, positions it as a valuable tool for researchers and industry professionals. As the demand for tailor-made intermediates grows, this compound is likely to play an increasingly important role in advancing scientific and industrial applications.